Cas no 23250-48-8 (Benzene,1-(chloromethyl)-3,5-bis(1-methylethyl)-)

Benzene,1-(chloromethyl)-3,5-bis(1-methylethyl)- structure
23250-48-8 structure
Product Name:Benzene,1-(chloromethyl)-3,5-bis(1-methylethyl)-
CAS No:23250-48-8
MF:C13H19Cl
MW:210.742963075638
CID:272991
PubChem ID:90042
Update Time:2025-04-19

Benzene,1-(chloromethyl)-3,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(chloromethyl)-3,5-bis(1-methylethyl)-
    • α-Chloro-3,5-diisopropyltoluene
    • 1-(Chloromethyl)-3,5-diisopropylbenzene
    • Toluene, alpha-chloro-3,5-diisopropyl-
    • 23250-48-8
    • Benzene, 1-(chloromethyl)-3,5-bis(1-methylethyl)-
    • 3,5-Diisopropylbenzyl chloride
    • DTXSID6066866
    • Inchi: 1S/C13H19Cl/c1-9(2)12-5-11(8-14)6-13(7-12)10(3)4/h5-7,9-10H,8H2,1-4H3
    • InChI Key: NMWZQSCFUXEUOL-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C=C(C=1)C(C)C)C(C)C

Computed Properties

  • Exact Mass: 210.11767
  • Monoisotopic Mass: 210.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.969
  • Boiling Point: 262.3°C at 760 mmHg
  • Flash Point: 109.7°C
  • Refractive Index: 1.504
  • PSA: 0
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